Cas no 2171425-76-4 (3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171425-76-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6360862
• PubChem ID: 165562122
• Update Time: 2025-06-11

3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1472680
• 2171425-76-4
• 3-cyclopropyl-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-18(14-25(30)29-24(15-26(31)32)17-12-13-17)28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24?/m0/s1
• InChI Key： IGGPFVQLVXSIBX-VEXWJQHLSA-N
• SMILES： OC(CC(C1CC1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Introduction to 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic Acid (CAS No. 2171425-76-4)

3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, identified by its CAS number 2171425-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug development and therapeutic research.

The structural complexity of 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is not merely a matter of academic curiosity but holds practical implications for its potential use in medicinal chemistry. The cyclopropyl moiety, for instance, is known to enhance the metabolic stability of molecules, while the stereochemistry at the 3S position introduces a level of specificity that is crucial for biological activity. Furthermore, the Fmoc group is widely used in peptide synthesis as a protective group for the amino group, ensuring controlled and predictable reactions during drug development processes.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The fluorenylmethoxycarbonyl (Fmoc) moiety, in particular, has been extensively studied for its ability to facilitate the synthesis of complex peptides and proteins. This has led to its incorporation into various pharmaceutical intermediates, including 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid. The combination of these features makes it an attractive scaffold for designing molecules with potential therapeutic benefits.

The chemical synthesis of such complex molecules requires meticulous planning and execution. The introduction of multiple functional groups necessitates careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of compounds like 2171425-76-4, which would have been challenging to produce just a few decades ago. These advancements are not only improving the efficiency of drug discovery but also expanding the arsenal of molecular tools available to researchers.

Beyond its synthetic significance, 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid has shown promise in preliminary biological studies. The cyclopropyl group is known to interact favorably with biological targets due to its rigid structure, which can mimic natural substrates or bind tightly to specific receptors. Additionally, the stereochemical purity at the 3S position ensures that the compound behaves predictably in biological systems, reducing the likelihood of off-target effects.

The fluorenylmethoxycarbonyl (Fmoc) group also plays a critical role in the biological activity of this compound. While it is primarily used as a protective group in synthetic chemistry, its presence can influence the pharmacokinetic properties of the molecule. For instance, it can affect how quickly the compound is metabolized or excreted by the body. Understanding these interactions is essential for optimizing drug candidates and ensuring their efficacy and safety.

In recent research publications, compounds similar to 2171425-76-4 have been explored for their potential in treating various diseases. For example, studies have shown that molecules with cyclopropyl groups exhibit enhanced binding affinity to certain enzymes and receptors involved in metabolic disorders. Similarly, peptides protected by Fmoc groups have been investigated for their role in modulating immune responses. These findings suggest that 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid could be a valuable tool in developing new therapeutic strategies.

The development of novel pharmaceuticals is an iterative process that involves extensive testing and validation. Researchers often start with simple analogs before gradually introducing more complex structural features. This approach allows them to understand how each functional group contributes to the overall activity of the molecule. In the case of CAS No. 2171425-76-4, researchers may explore variations in the cyclopropyl ring size or substitute different protecting groups to optimize biological activity.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in computational methods and synthetic techniques. Computational modeling can predict how different molecular structures will interact with biological targets, allowing researchers to design compounds with desired properties before conducting expensive wet-lab experiments. This high-throughput screening approach has significantly accelerated drug discovery pipelines over recent years.

In conclusion, 2171425-76-4, or more formally 3-cyclopropyl-3-(3S)-3-{((9H-fluoreninecarbonyl)methoxy-carbonyl}amino)hexanamidopropanoic acid, represents an exciting advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and similar molecules, we can expect further breakthroughs that will improve human health outcomes worldwide.